Cas no 2742660-55-3 (1-(2-Chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride)

• Product Name: 1-(2-Chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride
• CAS No: 2742660-55-3
• MF: C₅H₈Cl₂N₂S
• MW: 199.101417541504
• MDL: MFCD34576020
• CID: 5666064
• PubChem ID: 165721377
• Update Time: 2025-05-22

1-(2-Chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27664310
• 2742660-55-3
• 1-(2-chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride
• 5-Thiazolemethanamine, 2-chloro-α-methyl-, hydrochloride (1:1)
• 1-(2-Chlorothiazol-5-yl)ethan-1-amine hydrochloride
• G75088
• 1-(2-chloro-1,3-thiazol-5-yl)ethan-1-aminehydrochloride
• 1-(2-Chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride

• MDL： MFCD34576020
• Inchi： 1S/C5H7ClN2S.ClH/c1-3(7)4-2-8-5(6)9-4;/h2-3H,7H2,1H3;1H
• InChI Key： NTNLAHKZZIODDQ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(C)N)S1.Cl

Computed Properties

• Exact Mass: 197.9785248g/mol
• Monoisotopic Mass: 197.9785248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(2-Chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride

1-(2-Chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride: A Comprehensive Overview

1-(2-Chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride, also known by its CAS number 2742660-55-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug development. The molecule consists of a thiazole ring substituted with a chlorine atom at the 2-position and an ethanamine group at the 5-position, with the hydrochloride salt form being the most commonly studied and utilized derivative.

The thiazole ring system is a heterocyclic structure composed of sulfur and nitrogen atoms, which contributes to the compound's unique electronic properties and reactivity. The substitution pattern of this molecule plays a crucial role in determining its chemical behavior and biological activity. Recent studies have highlighted the potential of 1-(2-Chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride as a promising candidate in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer drug discovery.

In terms of synthesis, 1-(2-Chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride can be prepared through various routes, including nucleophilic substitution and condensation reactions. The choice of synthetic methodology depends on the availability of starting materials and the desired purity of the final product. Researchers have explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high yields.

The biological activity of this compound has been extensively investigated. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, recent findings indicate that 1-(2-Chloro-1,3-thiazol-5-yl)ethan-1-amine hydrochloride exhibits cytotoxic effects against various cancer cell lines, making it a candidate for further exploration in oncology research.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its investigation as a potential ligand in coordination chemistry. This property opens up new avenues for its use in catalysis and sensor technology.

The structural versatility of 1-(2-Chloro-1,3-thiazol